2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide

• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• IUPAC Name: (E)-2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enamide
• InChI: InChI=1S/C17H20N2O3/c1-12-8-14-5-4-13(10-16(14)22-12)9-15(11-18)17(20)19-6-3-7-21-2/h4-5,9-10,12H,3,6-8H2,1-2H3,(H,19,20)/b15-9+
• InChI Key: QVMYZDFAQGCKGB-OQLLNIDSSA-N
• Isomeric SMILES: CC1CC2=C(O1)C=C(C=C2)/C=C(\C#N)/C(=O)NCCCOC
• SMILES: CC1CC2=C(O1)C=C(C=C2)C=C(C#N)C(=O)NCCCOC

Description

2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide, also known as CDMB, is an acrylamide derivative that has been extensively studied for its potential therapeutic applications. It is a small molecule that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide is not fully understood. However, studies have shown that it may work by inhibiting the activity of certain enzymes and signaling pathways involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes, including protein kinase C and phosphatidylinositol 3-kinase. Additionally, 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide has been shown to inhibit the production of inflammatory cytokines, including tumor necrosis factor-alpha and interleukin-6.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide in lab experiments is its ability to selectively target cancer cells and inhibit their proliferation. Additionally, 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide has been shown to have low toxicity, making it a potentially safe therapeutic agent. However, one limitation of using 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide and its potential therapeutic applications. Finally, the development of more soluble forms of 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide may improve its bioavailability and efficacy in future studies.

Synthesis Methods

The synthesis of 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide has been achieved through various methods, including the reaction of 2-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid with isobutyl chloroformate, followed by the reaction with N-(3-methoxypropyl)amine and acryloyl chloride. The resulting compound is then treated with cyanogen bromide to form 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide.

Scientific Research Applications

2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have antitumor activity in vitro and in vivo, with studies demonstrating its ability to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, 2-cyano-N-(3-methoxypropyl)-3-(2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylamide has been studied for its potential use as an anti-inflammatory agent, with studies showing its ability to inhibit the production of inflammatory cytokines.